Cas no 38439-33-7 (4-Methylpyridine-2,6-diamine)

• Product Name: 4-Methylpyridine-2,6-diamine
• CAS No: 38439-33-7
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD00129027
• CID: 311616
• PubChem ID: 3015981
• Update Time: 2025-06-10

4-Methylpyridine-2,6-diamine Chemical and Physical Properties

Names and Identifiers

• 4-Methylpyridine-2,6-diamine
• 2,6-Pyridinediamine,4-methyl-
• 2,6-DIAMINO-4-METHYL PYRIDINE
• DTXSID60191761
• 4-Methyl-pyridine-2,6-diamine
• EINECS 253-931-1
• F11134
• 2,6-DIAMINO-4-METHYLPYRIDINE
• 38439-33-7
• DS-15808
• 4-Methylpyridine-2 pound not6-diamine
• 4-methyl-pyridin-2,6-diamine
• 2,6-Pyridinediamine, 4-methyl-
• A6513
• MFCD00129027
• HUQGLWLBOCSVMD-UHFFFAOYSA-N
• AKOS006273864
• NS00030386
• FT-0748853
• SCHEMBL105871
• DB-011299
• 2,6-Diamino-4-picoline; 2,6-Diamino-4-methylpyridine

• MDL： MFCD00129027
• Inchi： 1S/C6H9N3/c1-4-2-5(7)9-6(8)3-4/h2-3H,1H3,(H4,7,8,9)
• InChI Key： HUQGLWLBOCSVMD-UHFFFAOYSA-N
• SMILES： N1C(=CC(C)=CC=1N)N

Computed Properties

• Exact Mass: 123.08000
• Monoisotopic Mass: 123.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 84.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2
• XLogP3: 0.5

Experimental Properties

• Color/Form: No data available
• Density: 1.19
• Melting Point: No data available
• Boiling Point: 312.5℃ at 760 mmHg
• Flash Point: 168.5°C
• Refractive Index: 1.647
• PSA: 64.93000
• LogP: 1.71680

4-Methylpyridine-2,6-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-Methylpyridine-2,6-diamine

Introduction to 4-Methylpyridine-2,6-diamine (CAS No. 38439-33-7)

4-Methylpyridine-2,6-diamine, identified by the Chemical Abstracts Service Number (CAS No.) 38439-33-7, is a significant heterocyclic organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and industrial applications. This compound, characterized by its pyridine core substituted with two amino groups and a methyl group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural motif of 4-Methylpyridine-2,6-diamine consists of a six-membered aromatic ring containing nitrogen, with substituents at the 2- and 6-positions that are amino groups (-NH₂), and at the 4-position, a methyl group (-CH₃). This arrangement imparts a high degree of reactivity, making it a versatile building block for further functionalization. The presence of two amino groups allows for the formation of salts, coordination complexes, and participation in condensation reactions, which are pivotal in medicinal chemistry.

In recent years, 4-Methylpyridine-2,6-diamine has been extensively studied for its potential applications in drug development. Its structural framework is reminiscent of several pharmacophores found in therapeutic agents, particularly those targeting neurological and cardiovascular disorders. The compound’s ability to act as a precursor in the synthesis of more complex molecules has made it a subject of interest for researchers aiming to develop novel treatments.

One of the most compelling aspects of 4-Methylpyridine-2,6-diamine is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By serving as an intermediate in the synthesis of kinase inhibitors, 4-Methylpyridine-2,6-diamine contributes to the creation of compounds that can modulate these pathways effectively. Recent studies have demonstrated its utility in generating derivatives that exhibit potent inhibitory activity against specific kinases, thereby opening up new avenues for therapeutic intervention.

The pharmaceutical industry has also explored the use of 4-Methylpyridine-2,6-diamine in the synthesis of antiviral agents. The pyridine core is a common structural element in many antiviral drugs due to its ability to interact with viral enzymes and proteins. Researchers have leveraged the reactivity of 4-Methylpyridine-2,6-diamine to develop novel compounds that exhibit inhibitory effects against various viruses. These efforts have been particularly promising in the context of emerging viral threats, where rapid development of effective antiviral therapies is paramount.

Furthermore, 4-Methylpyridine-2,6-diamine has found applications beyond pharmaceuticals. In industrial chemistry, it serves as a key intermediate in the production of dyes, corrosion inhibitors, and specialty chemicals. Its versatility allows for modifications that can tailor its properties for specific industrial needs. For instance, derivatives of 4-Methylpyridine-2,6-diamine have been used to develop corrosion-resistant coatings that protect metal surfaces from degradation under harsh conditions.

The synthesis of 4-Methylpyridine-2,6-diamine itself is an area of active research. Several synthetic routes have been developed over the years, each with its own advantages and limitations. Modern synthetic methodologies often focus on improving yield and selectivity while minimizing environmental impact. Advances in catalytic processes have enabled more efficient production methods for this compound, making it more accessible for industrial and research applications.

In academic research circles, 4-Methylpyridine-2 ,6 -diam ine continues to be a valuable scaffold for exploring new chemical reactions and transformations. Its reactivity allows chemists to investigate novel synthetic pathways and develop innovative molecular architectures. Collaborative efforts between academia and industry have led to significant breakthroughs in understanding its potential applications across multiple disciplines.

The safety profile of 4-Methylpyridine-2 ,6 -diam ine is another critical consideration. While it is not classified as hazardous under standard conditions， proper handling procedures must be followed to ensure safe usage。 Research into its toxicological properties has provided insights into its potential health effects， guiding guidelines for safe handling and disposal。

Looking ahead，the future prospects for 4-Methylpyrid ine -2 ,6 -diam ine appear promising。 As drug discovery efforts continue to evolve， this compound will likely remain at the forefront of medicinal chemistry research。 Its versatility as an intermediate makes it indispensable for developing new therapeutics across various disease areas。 Additionally， advancements in green chemistry may lead to more sustainable synthetic methods， further enhancing its utility。